Cas no 1396872-07-3 (N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1396872-07-3
• MF: C₁₉H₂₃NO₂S₂
• MW: 361.521422624588
• CID: 6011503
• PubChem ID: 71781734
• Update Time: 2025-07-31

N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• 1396872-07-3
• F5857-2009
• N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• VU0524902-1
• AKOS024523683

• Inchi： 1S/C19H23NO2S2/c21-17(18(9-1-2-10-18)15-5-3-11-23-15)20-13-19(22,14-7-8-14)16-6-4-12-24-16/h3-6,11-12,14,22H,1-2,7-10,13H2,(H,20,21)
• InChI Key： OTMZHVNOTCHCOT-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NCC(C2CC2)(O)C2SC=CC=2)=O)CCCC1

Computed Properties

• Exact Mass: 361.11702132g/mol
• Monoisotopic Mass: 361.11702132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Additional information on N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Comprehensive Analysis of N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS 1396872-07-3)

In the realm of organic chemistry and pharmaceutical research, N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS 1396872-07-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl and thiophene moieties, represents a fascinating subject for researchers exploring novel bioactive molecules. Its molecular architecture, combining a hydroxyethyl group with a cyclopentane carboxamide backbone, offers a versatile platform for drug discovery and material science innovations.

The synthesis of N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide involves sophisticated organic transformations, including cyclopropanation and amide coupling reactions. Researchers often highlight its stereochemical complexity, which poses both challenges and opportunities in asymmetric synthesis. The presence of thiophene rings in its structure is particularly noteworthy, as these heterocycles are known to enhance binding affinity in medicinal chemistry applications. Recent studies have explored its potential as a scaffold for designing enzyme inhibitors or receptor modulators, aligning with current trends in targeted therapy development.

From a physicochemical perspective, CAS 1396872-07-3 exhibits intriguing properties. Its hydrophilic-lipophilic balance (HLB), influenced by the hydroxy and amide functionalities, makes it a candidate for bioavailability optimization in drug formulations. Computational chemistry models suggest favorable molecular docking characteristics, particularly with proteins containing aromatic binding pockets. These attributes have sparked interest in its potential role in addressing contemporary healthcare challenges, such as drug-resistant infections or chronic inflammatory conditions – topics frequently searched in academic databases and AI-powered research tools.

The analytical characterization of this compound typically employs advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. Particular attention is paid to the stereocenter at the hydroxy-bearing carbon, which may influence biological activity. Quality control protocols for CAS 1396872-07-3 emphasize purity assessment through HPLC methods, ensuring reproducibility in research applications. These analytical considerations reflect the growing demand for precision chemistry in pharmaceutical development, a trending topic in scientific communities.

In material science applications, the thiophene-rich structure of this compound has prompted investigations into its electronic properties. Preliminary studies suggest potential utility in organic semiconductors or conductive polymers, aligning with the global push for sustainable electronic materials. The cyclopropyl group's ring strain may contribute to unique material characteristics, offering possibilities for innovation in flexible electronics – a rapidly growing field frequently searched in engineering databases.

Environmental and safety profiles of N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide are subjects of ongoing research. Current data indicates favorable biodegradability characteristics compared to persistent organic compounds, addressing the increasing focus on green chemistry principles. Handling protocols emphasize standard laboratory precautions, with particular attention to its solid-state stability under various storage conditions – information highly valued by industrial researchers and formulation scientists.

The intellectual property landscape surrounding CAS 1396872-07-3 reveals multiple patent applications, particularly in the areas of therapeutic formulations and catalytic processes. This legal framework underscores the compound's commercial potential while highlighting the importance of structure-activity relationship studies in modern drug discovery. The dual thiophene configuration has been specifically claimed in several patents for its unexpected synergistic effects in certain biological systems.

Future research directions for this compound likely include exploration of its prodrug potential and investigation of its metabolic pathways. The scientific community continues to search for innovative ways to leverage its multi-heterocyclic structure, particularly in addressing challenges like blood-brain barrier penetration or selective tissue targeting. These research avenues correspond with frequently queried topics in medicinal chemistry forums and AI-assisted literature review platforms.